(2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile

• IUPAC Name: (Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• InChI: InChI=1S/C16H11Br2NO3S/c1-10-2-4-12(5-3-10)23(21,22)13(9-19)6-11-7-14(17)16(20)15(18)8-11/h2-8,20H,1H3/b13-6-
• InChI Key: VFYQEZIGZHBTSX-MLPAPPSSSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(=CC2=CC(=C(C(=C2)Br)O)Br)C#N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)/C(=C\C2=CC(=C(C(=C2)Br)O)Br)/C#N
• Molecular Formula: C16H11Br2NO3S
• Molecular Weight: 457.1 g/mol
• CAS No.: 811831-04-6

Description

The compound "(2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile" is an α,β-unsaturated acrylonitrile derivative characterized by a rigid planar backbone. Its structure includes a 3,5-dibromo-4-hydroxyphenyl group (electron-withdrawing substituents) and a 4-methylbenzenesulfonyl (tosyl) group. The Z-configuration of the double bond is stabilized by conjugation with the nitrile group and sulfonyl moiety. The hydroxyl group at the 4-position of the aromatic ring enables hydrogen bonding, while the bromine atoms contribute to halogen interactions and steric bulk.

Biological Activity

The compound (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile is a synthetic organic molecule that has garnered interest in the fields of medicinal and pharmaceutical chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{16}H_{14}Br_2N_1O_3S_1$. The presence of bromine atoms, a hydroxyl group, and a sulfonyl group contributes to its chemical reactivity and biological interactions.

Research indicates that the biological activity of this compound may be attributed to several mechanisms:

• Antioxidant Activity : The hydroxyl group on the phenolic ring can donate hydrogen atoms, thereby neutralizing free radicals. This property is crucial in preventing oxidative stress-related cellular damage.
• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit key enzymes involved in inflammatory pathways, including cyclooxygenases (COX) and lipoxygenases (LOX), which are critical in the biosynthesis of pro-inflammatory mediators.
• Antitumor Effects : Some investigations have shown that compounds with similar structures exhibit cytotoxic effects against various cancer cell lines through apoptosis induction.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antioxidant	Significant free radical scavenging activity
Enzyme Inhibition	Inhibition of COX and LOX
Antitumor	Induces apoptosis in cancer cell lines
Cytotoxicity	IC50 values against PC3 prostate cancer cells

Case Studies

• Antioxidant Potential : A study evaluated the antioxidant properties of various dibromo-substituted phenolic compounds. The results indicated that compounds similar to (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile exhibited potent antioxidant activity, significantly reducing oxidative stress markers in vitro .
• Enzyme Inhibition Profile : A series of experiments assessed the inhibitory effects on COX enzymes. The compound demonstrated a competitive inhibition pattern, suggesting it could serve as a lead structure for developing anti-inflammatory drugs .
• Cytotoxicity Against Cancer Cells : In vitro assays conducted on PC3 prostate cancer cells revealed that the compound induced apoptosis at concentrations as low as 10 µM. Flow cytometry analyses showed an increase in early apoptotic cells after treatment with the compound .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares the target compound with structurally related α,β-unsaturated acrylonitrile derivatives:

Compound Name	Key Substituents	Functional Groups	Key Interactions	Applications/Properties
(2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-(4-methylbenzenesulfonyl)prop-2-enenitrile (Target)	3,5-dibromo-4-hydroxyphenyl, 4-methylbenzenesulfonyl	Hydroxyl, sulfonyl, nitrile, bromine	H-bonding (OH), halogen bonding, π-π stacking	Potential pharmaceutical intermediate
(2Z)-3-[(3,5-dichlorophenyl)amino]-2-(4-methylbenzenesulfonyl)prop-2-enenitrile ()	3,5-dichlorophenylamino, 4-methylbenzenesulfonyl	Amino, sulfonyl, nitrile, chlorine	H-bonding (NH), weaker halogen interactions	Pharmaceutical intermediate (SynHet)
(2Z)-2-{[N-(2-Formylphenyl)-4-methylbenzenesulfonamido]methyl}-3-(4-methylphenyl)prop-2-enenitrile ()	Formylphenyl, methylbenzenesulfonamido	Formyl, sulfonamido, nitrile	C–H···O H-bonds, π-π stacking (3.927 Å)	Structural studies, crystal engineering
(2Z)-3-(4-(diphenylamino)phenyl)-2-(pyridin-3-yl)prop-2-enenitrile ()	Diphenylamino, pyridyl	Amino, nitrile, pyridine	Strong π-π interactions, solvent-dependent conformers	Optoelectronic materials

Key Findings from Comparative Studies

Hydrogen Bonding and Solubility: The hydroxyl group in the target compound enables stronger H-bonding compared to the amino group in ’s compound. This may enhance solubility in polar solvents like methanol or DMSO but reduce lipid membrane permeability . In contrast, the formyl group in ’s derivative participates in C–H···O interactions, creating a stable S(5) ring motif, which influences crystal packing .

This could enhance reactivity in nucleophilic addition reactions . The diphenylamino group in ’s compound is electron-donating, leading to a narrower HOMO-LUMO gap (2.8–3.1 eV) compared to brominated derivatives, which may favor optoelectronic applications .

Crystallographic and Packing Behavior: The target compound’s bromine atoms likely induce halogen bonding (C–Br···O/N), as observed in similar halogenated aromatics, contributing to dense crystal packing. ’s compound relies on π-π stacking (3.927 Å) and C–H···O bonds for stability .

Synthetic and Analytical Considerations :

• The sulfonyl group in the target compound and ’s derivative enhances thermal stability, as seen in TGA analyses of related tosyl-containing compounds.
• LCMS and NMR () are critical for confirming the Z-configuration and purity of such derivatives, as geometric isomers (E/Z) can significantly alter bioactivity .